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Compound Name: 3-Bromo-5-fluoroaniline

Cat. No.: B180217 Get Quote

An In-depth Technical Guide to 3-Bromo-5-fluoroaniline (CAS: 134168-97-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-5-fluoroaniline is a substituted aniline derivative that serves as a crucial building

block in organic synthesis. Its unique substitution pattern, featuring both bromine and fluorine

atoms meta to the amino group, imparts specific reactivity and properties that make it a

valuable intermediate in the development of complex molecules. This guide provides a

comprehensive overview of its chemical and physical properties, synthesis, reactivity, and

applications, with a particular focus on its relevance in the pharmaceutical and agrochemical

industries. The strategic placement of the halogen atoms allows for selective functionalization,

making it a versatile synthon for creating a diverse range of compounds.[1][2]

Physicochemical Properties
3-Bromo-5-fluoroaniline is typically a liquid at room temperature, appearing colorless to

brown.[3][4] Its properties are summarized in the tables below, compiled from various sources

to provide a comparative overview.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 134168-97-1 [5][6][7]

Molecular Formula C₆H₅BrFN [3][5][6][8]

Molecular Weight 190.01 g/mol [5][6][7][8]

Appearance Liquid, Brown/Yellow Liquid [3][4][9]

Boiling Point
245.5 °C to 246 °C at 760

mmHg
[4][7][8]

Density 1.694 to 1.7 g/cm³ [4][7][8]

Flash Point 102 °C to 102.3 °C [4][7][8]

Refractive Index 1.597 [8]

Table 2: Computed and Spectroscopic Properties
Property Value Source(s)

Exact Mass 188.958939 Da [5][8]

LogP 2.54 [8]

Vapor Pressure 0.0±0.5 mmHg at 25°C [8]

pKa 2.51±0.10 (Predicted) [4]

SMILES C1=C(C=C(C=C1F)Br)N [5][10]

InChIKey
NGZAVSDIXFIWHJ-

UHFFFAOYSA-N
[5][7][10]

Synthesis
The primary synthetic route to 3-Bromo-5-fluoroaniline involves the reduction of the

corresponding nitro compound, 1-bromo-3-fluoro-5-nitrobenzene. This transformation is a

standard procedure in organic chemistry, often employing metal-based reducing agents.
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Experimental Protocol: Reduction of 1-Bromo-3-fluoro-
5-nitrobenzene
A common and effective method for this synthesis is the Bechamp reduction, using iron powder

in the presence of an acid catalyst, such as ammonium chloride.[11]

Materials:

1-Bromo-3-fluoro-5-nitrobenzene (24.0 g)

Iron powder (29.0 g)

Ammonium chloride (20.0 g)

Water (50 ml)

Procedure:

A suspension of iron powder (29.0 g) and ammonium chloride (20.0 g) in 50 ml of water is

prepared in a suitable reaction vessel equipped with a mechanical stirrer and a reflux

condenser.

The mixture is heated to 90°C with vigorous stirring.

1-Bromo-3-fluoro-5-nitrobenzene (24.0 g) is added portion-wise to the heated suspension.

The reaction is maintained at reflux, and the progress is monitored by an appropriate

technique (e.g., TLC or GC-MS).

Upon completion, the reaction mixture is cooled, and the product is isolated by extraction

with a suitable organic solvent (e.g., ethyl acetate).

The organic layer is washed, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is

removed under reduced pressure to yield 3-Bromo-5-fluoroaniline.

Below is a diagram illustrating the synthesis workflow.
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Start Materials:
1-Bromo-3-fluoro-5-nitrobenzene

Iron Powder, NH4Cl, Water

Reaction Step:
Heat to 90°C with vigorous stirring.

Add 1-bromo-3-fluoro-5-nitrobenzene.

1. Mix & Heat

Work-up:
Cool mixture.

Extract with organic solvent.

2. Isolate

Purification:
Wash and dry organic layer.

Remove solvent under reduced pressure.

3. Purify

Final Product:
3-Bromo-5-fluoroaniline

4. Obtain

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromo-5-fluoroaniline.
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Reactivity and Applications
The utility of 3-Bromo-5-fluoroaniline stems from the distinct reactivity of its functional groups.

The amino group can undergo diazotization, acylation, and alkylation, while the bromo and

fluoro substituents can participate in various cross-coupling reactions or nucleophilic aromatic

substitutions, respectively.

This compound is a key intermediate in the synthesis of a range of valuable products:

Pharmaceuticals: It is used in the creation of novel therapeutic agents. Research has shown

its incorporation into molecules targeting multi-drug resistant bacterial infections and as

antagonists for the metabotropic glutamate subtype 5 (mGlu5) receptor.[4]

Agrochemicals: Similar to other bromoanilines, it serves as a precursor for herbicides,

insecticides, and fungicides.[1]

Dye Industry: It is an intermediate in the production of various dyes.[4]

Chemical Research: Its unique structure makes it a valuable tool for developing new

synthetic methodologies and for studying reaction mechanisms in organic chemistry.[2][4]

The logical relationship for its application in drug discovery is outlined in the diagram below.

3-Bromo-5-fluoroaniline
(Starting Material)

Chemical Modification
(e.g., Suzuki Coupling, Acylation)

Functionalization Intermediate Library
(Diverse Scaffolds)

Generates Active Pharmaceutical
Ingredient (API) Synthesis

Leads to
Final Drug Product

Formulated into

Click to download full resolution via product page

Caption: Role of 3-Bromo-5-fluoroaniline in drug development.

Safety and Handling
3-Bromo-5-fluoroaniline is a hazardous substance and must be handled with appropriate

safety precautions in a well-ventilated area, preferably a chemical fume hood.[8][9]

Hazard Statements:
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H302: Harmful if swallowed.[8][12]

H312: Harmful in contact with skin.[8][12]

H332: Harmful if inhaled.[8][12]

H315: Causes skin irritation.[8][12]

H319: Causes serious eye irritation.[8][12]

H335: May cause respiratory irritation.[8][12]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

protective laboratory clothing.[8]

Handling: Avoid contact with skin and eyes. Do not breathe vapors or mist. Wash thoroughly

after handling.[8][9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents, acids, and bases.[3][9]

Transport: It is classified under UN Hazard Class 6.1 (Toxic liquids).[3][4][13]

In case of exposure:

Skin Contact: Immediately wash with plenty of water.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[9]

Inhalation: Move the person to fresh air.[8][9]

Ingestion: Rinse mouth and seek medical attention.[8][9]

This technical guide provides a foundational understanding of 3-Bromo-5-fluoroaniline for

professionals engaged in chemical research and development. Adherence to safety protocols
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is paramount when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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